(S)-4-Benzyl-3-heptanoyloxazolidin-2-one
Description
(S)-4-Benzyl-3-heptanoyloxazolidin-2-one (BHO) is a chemical compound belonging to the oxazolidinone family of compounds. It is an important intermediate in the synthesis of various pharmaceuticals and has a wide range of applications in scientific research. BHO is a versatile compound that can be used in a variety of laboratory experiments, as well as for medicinal purposes.
Scientific Research Applications
Pharmaceutical and Biomedical Research :
- Synthesis of oligomers of trans-(4S,5R)-4-carboxybenzyl 5-methyl oxazolidin-2-one as an approach to new foldamers, with potential implications in the development of new classes of pseudoprolines that control peptide bond formation (Lucarini & Tomasini, 2001).
- Investigation of 5-benzylidene-4-oxazolidinones in inhibiting biofilm formation in Methicillin-resistant Staphylococcus aureus (MRSA), indicating their potential as chemotypes for bacterial biofilm study (Edwards, Shymanska & Pierce, 2017).
Synthesis and Structural Analysis :
- Synthesis of N-Benzyl-N-(2-hydroxyethyl)-2-(oxazolidin-2-on-3-yl)-2-phenylacetamide, highlighting its structure featuring hydrogen-bonded dimers, which forms a 14-membered ring (Aitken, Logan & Slawin, 2022).
- Study of the reaction of some 4-methyleneoxazolidin-2-ones with peroxy acids, which is crucial in understanding transformations and structural proofs (Nuti & Saettone, 1970).
Material Science and Chemistry :
- Exploration of the photophysical properties of (E)-4-(4-(2-hydroxybenzylideneamino)benzyl)oxazolidin-2-one, indicating potential applications in organic light-emitting devices and nonlinear optical materials (Kumari, Varghese & George, 2016).
properties
IUPAC Name |
(4S)-4-benzyl-3-heptanoyl-1,3-oxazolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO3/c1-2-3-4-8-11-16(19)18-15(13-21-17(18)20)12-14-9-6-5-7-10-14/h5-7,9-10,15H,2-4,8,11-13H2,1H3/t15-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTBHSDQWSCKSRZ-HNNXBMFYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC(=O)N1C(COC1=O)CC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCC(=O)N1[C@H](COC1=O)CC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20735423 |
Source
|
| Record name | (4S)-4-Benzyl-3-heptanoyl-1,3-oxazolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20735423 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-4-Benzyl-3-heptanoyloxazolidin-2-one | |
CAS RN |
183665-57-8 |
Source
|
| Record name | (4S)-4-Benzyl-3-heptanoyl-1,3-oxazolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20735423 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 3-hydroxyfuro[3,2-c]pyridine-2-carboxylate](/img/structure/B599844.png)
